Cas no 15451-04-4 (Carbonochloridic acid, 4-(chloromethyl)phenyl ester)
15451-04-4 structure
Product Name:Carbonochloridic acid, 4-(chloromethyl)phenyl ester
CAS No:15451-04-4
MF:C8H6Cl2O2
MW:205.03804063797
CID:1333796
PubChem ID:13434001
Update Time:2025-04-20
Carbonochloridic acid, 4-(chloromethyl)phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbonochloridic acid, 4-(chloromethyl)phenyl ester
- p-chloromethyl-phenyl chloroformate
- Chlorameisensaeure-α-chlor-p-tolyl-ester
- Monochlor-p-Kresol-chlorkohlensaeureester
- α-Chloro-p-tolylchloroformiat
- α-Chlor-p-cresylchlorformat
- α-Chlor-p-kresylchlorformiat
- SCBNOSPZFLKKSX-UHFFFAOYSA-N
- p-chloromethylphenyl chloroformate
- SCHEMBL2201644
- 15451-04-4
- DTXSID401225435
-
- Inchi: 1S/C8H6Cl2O2/c9-5-6-1-3-7(4-2-6)12-8(10)11/h1-4H,5H2
- InChI Key: SCBNOSPZFLKKSX-UHFFFAOYSA-N
- SMILES: ClCC1C=CC(=CC=1)OC(=O)Cl
Computed Properties
- Exact Mass: 203.97400
- Monoisotopic Mass: 203.9744848g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 3.16300
Carbonochloridic acid, 4-(chloromethyl)phenyl ester Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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